Cas no 1805343-91-2 (2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid
• CAS No: 1805343-91-2
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4810040
• Update Time: 2025-11-07

2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-5-4(9)2(6(10)11)1-3(12-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： ASKCAYCVGCCVCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

Introduction to 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805343-91-2)

2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805343-91-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo group, difluoromethyl moiety, and fluorine substitution, offers a wide range of applications in the development of novel therapeutic agents.

The bromopyridine core of this compound is particularly noteworthy due to its ability to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial for the synthesis of complex molecules with diverse biological activities. The presence of the difluoromethyl group adds further complexity and stability to the molecule, enhancing its potential as a building block in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The fluoropyridine structure in 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid is particularly advantageous for these reasons, making it a valuable scaffold for the design of new drugs.

In the context of pharmaceutical research, 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid has been explored for its potential as an intermediate in the synthesis of pyridine-based drugs. Pyridine derivatives are widely used in the treatment of various diseases, including cancer, neurological disorders, and inflammatory conditions. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, enabling researchers to optimize drug candidates for specific therapeutic applications.

One notable application of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid is in the development of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer. The ability to modulate kinase activity through small molecule inhibitors is a promising strategy for therapeutic intervention. The structural features of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid make it an attractive starting point for the design of potent and selective kinase inhibitors.

Another area where this compound shows promise is in the field of antiviral agents. Fluorinated pyridines have been shown to exhibit antiviral activity against a range of viral pathogens, including influenza and HIV. The presence of multiple fluorine atoms and a carboxylic acid group in 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid could enhance its antiviral properties by improving its ability to interact with viral targets and inhibit viral replication.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid typically involves multistep procedures that leverage modern synthetic methodologies. Key steps include the formation of the pyridine ring, introduction of the bromo and difluoromethyl groups, and final functionalization to introduce the carboxylic acid moiety. Recent advancements in catalytic methods and green chemistry approaches have made these synthetic routes more efficient and environmentally friendly.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805343-91-2) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to explore new applications and optimize its use in drug discovery pipelines.